Cas no 37592-20-4 (Benzene,1,4-bis(2-propen-1-yloxy)-)

• Product Name: Benzene,1,4-bis(2-propen-1-yloxy)-
• CAS No: 37592-20-4
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 312045
• PubChem ID: 252642
• Update Time: 2025-04-19

Benzene,1,4-bis(2-propen-1-yloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,4-bis(2-propen-1-yloxy)-
• 1,4-bis(prop-2-enoxy)benzene
• 1,4-bis(allyloxy)benzene
• 1,4-bis(prop-2-en-1-yloxy)benzene
• 1,4-bis-allyloxy-benzene
• 1,4-diallyloxybenzene
• AC1L5MFG
• AC1Q57BR
• allyl 4-allyloxyphenyl ether
• Benzene, 1,4-bis(allyloxy)-
• Benzene, p-bis(allyloxy)-
• Di-O-allyl-hydrochinon
• hydroquinone bisallyl ether
• hydroquinone diallyl ether
• NSC74761
• SureCN302448
• NIOSH/CY8312500
• 1,4-diallyloxy ben-zene
• 37592-20-4
• DTXSID50291305
• CY83125000
• CHEMBL2252608
• SCHEMBL302448
• NSC-74761

• Inchi： 1S/C12H14O2/c1-3-9-13-11-5-7-12(8-6-11)14-10-4-2/h3-8H,1-2,9-10H2
• InChI Key： AANPQJBOJRZUNO-UHFFFAOYSA-N
• SMILES： O(CC=C)C1C=CC(=CC=1)OCC=C

Computed Properties

• Exact Mass: 190.09942
• Monoisotopic Mass: 190.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 0.982
• Boiling Point: 284.7°Cat760mmHg
• Flash Point: 109.3°C
• Refractive Index: 1.506
• PSA: 18.46
• LogP: 2.81620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers